Cas no 155618-38-5 (1,3-Naphthalenedisulfonic acid, 5,6-diamino-, disodiumsalt)

• Product Name: 1,3-Naphthalenedisulfonic acid, 5,6-diamino-, disodiumsalt
• CAS No: 155618-38-5
• MF: C₁₀H₁₀N₂Na₂O₆S₂
• MW: 364.305741786957
• CID: 65415
• PubChem ID: 129894021
• Update Time: 2025-08-03

1,3-Naphthalenedisulfonic acid, 5,6-diamino-, disodiumsalt Chemical and Physical Properties

Names and Identifiers

• 5,6-Diamino-1,3-naphthalenedisulfonic acid disodium salt
• 1,3-NAPHTHALENEDISULFONIC ACID, 5,6-DIAMINO-, DISODIUM SALT
• 155618-38-5
• 1,3-Naphthalenedisulfonic acid, 5,6-diamino-, disodiumsalt

• Inchi： 1S/C10H10N2O6S2.2Na/c11-8-2-1-6-7(10(8)12)3-5(19(13,14)15)4-9(6)20(16,17)18;;/h1-4H,11-12H2,(H,13,14,15)(H,16,17,18);;
• InChI Key： VNPIBNTYQXDCCY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C2C(=C(C=CC2=1)N)N)S(=O)(=O)O)(=O)(=O)O.[Na].[Na]

Computed Properties

• Exact Mass: 361.96200
• Monoisotopic Mass: 363.97756695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 183.20000
• LogP: 3.13640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates